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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Etravirine D4, a deuterated form of the non-nucleoside reverse transcriptase

inhibitor, Etravirine. Adherence to these protocols is essential for minimizing risks and

complying with regulatory standards.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the fundamental safety

and handling precautions for Etravirine D4. The following table summarizes essential

information derived from safety data sheets.
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Parameter Information Citation

Chemical Name

4-((4-Amino-5-bromo-6-(4-

cyano-2,6-

dimethylphenoxy)pyrimidin-2-

yl)amino)benzonitrile-2,3,5,6-

d4

[1]

Intended Use

For Research & Development

(R&D) use only. Not for drug,

household, or other uses.

[1]

Personal Protective Equipment

(PPE)

Wear safety goggles, surgical

gloves, and a self-contained

breathing apparatus. Avoid

dust formation.

[1]

Accidental Release Measures

In case of a spill, wear a self-

contained breathing apparatus.

Provide adequate ventilation.

Leaks should be washed with

plenty of water.

[1]

First Aid: Eye Contact Wash with plenty of water. [1]

First Aid: Skin Contact Wash with plenty of water.

First Aid: Ingestion
Seek medical assistance for

gastric lavage.

First Aid: Inhalation

Remove to fresh air. If

necessary, provide artificial

respiration or oxygen.

Storage Store in a tightly closed

container away from moisture.

If the container has a

desiccant, do not remove it.

Stock solutions should be

stored at -80°C for up to 6

months or -20°C for up to 1
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month in a sealed container,

away from moisture and light.

Procedural Guidance for Disposal
The disposal of Etravirine D4, like other pharmaceutical waste, is governed by stringent

regulations to prevent environmental contamination and potential harm to public health. While

specific regulations for the deuterated form are not explicitly detailed, the disposal should follow

the guidelines for its parent compound, Etravirine, and general protocols for chemical waste.

Step 1: Waste Classification

The first critical step is to determine if the Etravirine D4 waste is classified as hazardous.

Pharmaceutical waste is categorized under the Resource Conservation and Recovery Act

(RCRA).

Hazardous Waste: This includes chemicals that are toxic, corrosive, reactive, or flammable.

While Etravirine is not explicitly on the P or U lists of hazardous waste, it is crucial to consult

your institution's environmental health and safety (EHS) office for a definitive classification.

Best practices recommend treating uncertain pharmaceutical waste as hazardous to mitigate

risks.

Non-Hazardous Waste: If deemed non-hazardous, the disposal requirements may be less

stringent, but it should still be managed as chemical waste.

Step 2: Segregation and Containment

Proper segregation of chemical waste is essential for safety and compliance.

Hazardous Waste: Use a designated, leak-proof, and clearly labeled hazardous waste

container. These containers are often color-coded; for instance, black containers are

commonly used for hazardous pharmaceutical waste.

Non-Hazardous Waste: Use a separate, clearly labeled container for non-hazardous

chemical waste.
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Empty Containers: Decontaminate empty containers by rinsing them three times with a

suitable solvent. The rinsate should be collected and disposed of as chemical waste. Scratch

out all personal or proprietary information on the label of the empty container before disposal

or recycling.

Step 3: Disposal of Unused or Expired Etravirine D4

Never dispose of Etravirine D4 by flushing it down the drain or mixing it with regular trash.

Primary Disposal Method: The preferred method for disposing of unused or expired

medication is through a drug take-back program or a licensed hazardous waste disposal

company. Contact your institution's EHS office to arrange for pickup.

Alternative Method (if no take-back program is available):

Remove the Etravirine D4 from its original container.

Mix it with an unappealing substance such as used coffee grounds, dirt, or cat litter. Do not

crush tablets or capsules.

Place the mixture in a sealed container, such as a plastic bag.

Dispose of the sealed container in the designated chemical waste stream as determined

by your EHS office.

Step 4: Documentation

Maintain meticulous records of all disposed chemical waste. For hazardous waste, a uniform

hazardous waste manifest must be used for shipping to a RCRA-permitted facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Etravirine D4.
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Etravirine D4 Disposal Protocol

Start: Etravirine D4 Waste Generated

Step 1: Classify Waste
(Consult EHS Office)

Hazardous Waste

 Is it RCRA
 Hazardous? 

Non-Hazardous Waste

 No 

Step 2: Segregate into
Black Hazardous Waste Container

Step 2: Segregate into
Designated Chemical Waste Container

Step 3: Arrange for Pickup by
Licensed Hazardous Waste Vendor

Step 3: Dispose via
Institutional Chemical Waste Program

Step 4: Complete Hazardous
Waste Manifest Step 4: Maintain Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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